Cas no 41159-02-8 (1,3-DITHIOLANE, 2-(p-NITROPHENYL)-)

41159-02-8 structure
Product name:1,3-DITHIOLANE, 2-(p-NITROPHENYL)-
1,3-DITHIOLANE, 2-(p-NITROPHENYL)- Chemical and Physical Properties
Names and Identifiers
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- DTXSID60194090
- AB00732866-01
- Z85926072
- BNKRXKGMJHJTHQ-UHFFFAOYSA-N
- BRN 4186682
- 2-(p-Nitrophenyl)-1,3-dithiolane
- 1,3-DITHIOLANE, 2-(p-NITROPHENYL)-
- AKOS034636991
- SCHEMBL10645133
- 41159-02-8
-
- Inchi: InChI=1S/C9H9NO2S2/c11-10(12)8-3-1-7(2-4-8)9-13-5-6-14-9/h1-4,9H,5-6H2
- InChI Key: BNKRXKGMJHJTHQ-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 227.00747088Da
- Monoisotopic Mass: 227.00747088Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 96.4Ų
1,3-DITHIOLANE, 2-(p-NITROPHENYL)- Related Literature
-
1. Transdithioacetalization of acetals, ketals, oximes, enamines and tosylhydrazones catalysed by natural kaolinitic clayG. K. Jnaneshwara,N. B. Barhate,A. Sudalai,V. H. Deshpande,R. D. Wakharkar,A. S. Gajare,M. S. Shingare,R. Sukumar J. Chem. Soc. Perkin Trans. 1 1998 965
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